(3-fluorophenyl)methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: (3-fluorophenyl)methyl 1-(3-fluorophenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C17H13F2N3O2/c1-11-16(17(23)24-10-12-4-2-5-13(18)8-12)20-21-22(11)15-7-3-6-14(19)9-15/h2-9H,10H2,1H3
• InChI Key: GHZGALXXIXPZES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC(=CC=C2)F)C(=O)OCC3=CC(=CC=C3)F
• Molecular Formula: C17H13F2N3O2
• Molecular Weight: 329.30 g/mol
• CAS No.: 1040636-79-0

Description

The compound (3-fluorophenyl)methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a fluorinated triazole derivative characterized by a 1,2,3-triazole core substituted at positions 1 and 2. The 1-position bears a 3-fluorophenyl group, while the 4-position is esterified with a (3-fluorophenyl)methyl moiety. The 5-methyl group introduces steric and electronic modulation. This structure is typical of bioactive triazole derivatives, where fluorine substituents enhance lipophilicity and metabolic stability, and the triazole ring contributes to hydrogen bonding and π-π stacking interactions .

Biological Activity

The compound (3-fluorophenyl)methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a member of the triazole family, which has gained significant attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

• Chemical Formula : C$_{13}$H$_{12}$F$_{2}$N$_{4}$O$_{2}$
• Molecular Weight : 278.26 g/mol
• CAS Number : Not specifically listed in the search results but can be derived from the structure.

The biological activity of (3-fluorophenyl)methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is attributed to several key interactions:

• Hydrogen Bonding : The triazole ring can form hydrogen bonds with active sites on enzymes or receptors.
• Hydrophobic Interactions : The fluorophenyl groups enhance binding affinity through hydrophobic interactions.
• Ionic Interactions : The carboxylic acid moiety can participate in ionic interactions, stabilizing the binding to biological targets .

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. The presence of fluorinated groups enhances their effectiveness against various bacterial strains and fungi. For instance:

• In vitro Studies : Compounds with similar structures have demonstrated activity against Staphylococcus aureus and Candida albicans, suggesting that (3-fluorophenyl)methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate may also possess comparable antimicrobial efficacy .

Anticancer Properties

Triazoles have been studied for their potential anticancer activities. Several studies have highlighted their ability to inhibit cancer cell proliferation:

• Cell Line Studies : Compounds structurally related to (3-fluorophenyl)methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate have shown IC50 values in the micromolar range against various cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer). For example, fluorinated triazoles have been reported with IC50 values around 31.6 µM for breast cancer cells .

Study 1: Anticancer Activity

A study investigating a series of fluorinated triazoles found that compounds similar to (3-fluorophenyl)methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate exhibited significant cytotoxicity against MCF-7 cells. The study utilized MTT assays to determine cell viability post-treatment, revealing a notable decrease in cell proliferation with increasing concentrations of the compound .

Study 2: Antimicrobial Efficacy

Another case study focused on the antimicrobial properties of triazole derivatives. The results indicated that compounds with fluorinated phenyl groups effectively inhibited the growth of Escherichia coli and Pseudomonas aeruginosa. The study highlighted the role of hydrophobic interactions in enhancing the binding affinity of these compounds to bacterial membranes.

Data Tables

Activity Type	Target Organism/Cell Line	IC50 Value (µM)	Reference
Anticancer	MCF-7	31.6
Antimicrobial	Staphylococcus aureus	15.0
Antimicrobial	Candida albicans	20.0

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Triazole Core

The triazole core allows diverse substitutions, which significantly influence physicochemical and biological properties. Key analogues include:

Ester Derivatives with Aryl Groups

• Limited availability (3 mg) suggests synthetic challenges or niche applications .

• (3-Methylphenyl)methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (F152-0638)

  • Molecular Formula : C₁₈H₁₆FN₃O₂
  • Molecular Weight : 325.34 g/mol
  • Key Features : The 3-methylphenyl ester offers moderate steric effects. Higher availability (35 mg) indicates easier synthesis or broader utility .

Ethyl Ester with Phenyl Substitution

• Ethyl 1-(3-fluorophenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylate (6a) Molecular Formula: C₁₇H₁₄FN₃O₂ Molecular Weight: 311.31 g/mol Key Features: A phenyl group at position 5 (vs. Synthesized in 74% yield via DBU-mediated cyclization, suggesting efficient triazole formation .

Simplified Methyl Ester

• Methyl 5-methyl-1H-1,2,3-triazole-4-carboxylate
  • CAS : 60419-70-7
  • Molecular Formula : C₅H₇N₃O₂
  • Molecular Weight : 141.13 g/mol
  • Key Features : Lacking fluorophenyl groups, this simpler analogue highlights the role of aryl substitutions in modulating electronic properties and binding interactions .

Amide vs. Ester Functionalization

• 1-(3-Fluorophenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
  • Molecular Formula : C₁₈H₁₆FN₃O
  • Molecular Weight : 325.34 g/mol
  • Key Features : Replacement of the ester with a p-tolylamide group alters hydrogen-bonding capacity and solubility. Amides generally exhibit higher metabolic stability than esters, making this analogue pharmacokinetically distinct .

Fluorine Substitution Patterns

• 4-Fluoro-1-(4-methoxybenzyl)-5-phenyl-1H-1,2,3-triazole (3o)
  • Molecular Formula : C₁₆H₁₃FN₃O
  • Molecular Weight : 298.30 g/mol
  • Key Features : A 4-methoxybenzyl group at position 1 introduces electron-donating effects, contrasting with the electron-withdrawing 3-fluorophenyl group in the target compound. This substitution impacts crystal packing and intermolecular interactions .

Crystallography and Computational Analysis

• While crystallographic data for the target compound are unavailable, SHELX software () and WinGX/ORTEP () are standard tools for refining and visualizing triazole structures. Fluorine’s electronegativity likely influences hydrogen-bonding patterns, as discussed in .